Cas no 946299-17-8 (3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea)

• Product Name: 3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea
• CAS No: 946299-17-8
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6530209
• Update Time: 2025-06-07

3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea
• 1-[2-(1,2-dimethylindol-3-yl)sulfonylethyl]-3-(3-methylphenyl)urea

• Inchi： 1S/C20H23N3O3S/c1-14-7-6-8-16(13-14)22-20(24)21-11-12-27(25,26)19-15(2)23(3)18-10-5-4-9-17(18)19/h4-10,13H,11-12H2,1-3H3,(H2,21,22,24)
• InChI Key： SDDGJTNIGMPPQK-UHFFFAOYSA-N
• SMILES： N(CCS(C1C2=C(N(C)C=1C)C=CC=C2)(=O)=O)C(NC1=CC=CC(C)=C1)=O

Additional information on 3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea

Research Briefing on 3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea (CAS: 946299-17-8)

In recent years, the compound 3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea (CAS: 946299-17-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its molecular properties, biological activities, and potential clinical relevance.

The compound, characterized by its unique indole and urea moieties, has been investigated primarily for its role as a modulator of key signaling pathways. Recent studies have highlighted its interaction with protein kinases and other cellular targets, suggesting its utility in the treatment of inflammatory diseases and certain cancers. Structural-activity relationship (SAR) studies have further elucidated the critical functional groups responsible for its bioactivity.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in inhibiting the proliferation of cancer cell lines, particularly those resistant to conventional therapies. The study employed a combination of in vitro assays and computational modeling to validate the compound's mechanism of action, revealing its high selectivity and low cytotoxicity in normal cells.

Further research has explored the pharmacokinetic profile of 946299-17-8, with promising results regarding its bioavailability and metabolic stability. Preclinical trials in animal models have shown favorable absorption and distribution properties, laying the groundwork for potential clinical development. However, challenges such as optimizing its formulation for oral administration remain areas of active investigation.

In addition to its anticancer potential, recent publications have also highlighted the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its ability to suppress pro-inflammatory cytokines in macrophage models, suggesting applications in autoimmune disorders. These findings underscore the compound's versatility and multifunctional pharmacological profile.

Despite these advancements, gaps in understanding the long-term safety and off-target effects of 946299-17-8 persist. Ongoing research aims to address these concerns through comprehensive toxicology studies and further mechanistic investigations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic candidates.

In conclusion, 3-{2-(1,2-dimethyl-1H-indol-3-yl)sulfonylethyl}-1-(3-methylphenyl)urea represents a promising scaffold for drug development, with demonstrated efficacy in multiple disease models. Continued research will be essential to fully realize its therapeutic potential and overcome existing challenges in its clinical application.